Cas no 94158-99-3 (2-Propenoic acid,2-methyl-, 2-methylpentadecyl ester)

2-Propenoic acid,2-methyl-, 2-methylpentadecyl ester structure
94158-99-3 structure
Product Name:2-Propenoic acid,2-methyl-, 2-methylpentadecyl ester
CAS No:94158-99-3
MF:C20H38O2
MW:310.514526844025
CID:810892
PubChem ID:3023827
Update Time:2025-04-19

2-Propenoic acid,2-methyl-, 2-methylpentadecyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, 2-methylpentadecyl ester
    • 2-methylpentadecyl 2-methylprop-2-enoate
    • 2-methylpentadecyl methacrylate
    • 94158-99-3
    • NS00065555
    • EINECS 303-173-3
    • DTXSID80916256
    • Inchi: 1S/C20H38O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-19(4)17-22-20(21)18(2)3/h19H,2,5-17H2,1,3-4H3
    • InChI Key: FZCUCMPAOQMGQG-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CC(C)CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 310.287
  • Monoisotopic Mass: 310.287
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 16
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.868
  • Boiling Point: 381.4°Cat760mmHg
  • Flash Point: 166.6°C
  • Refractive Index: 1.449
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD